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Cat. No.: B094496 Get Quote

A Comparative Guide to Citral Extraction:
Conventional vs. Green Solvents
For Researchers, Scientists, and Drug Development Professionals

Citral, an aldehydic monoterpene, is a key aromatic compound found in the essential oils of

several plants, most notably lemongrass (Cymbopogon citratus). Valued for its distinct lemon-

like aroma and various biological activities, including antimicrobial and anti-inflammatory

properties, the efficient extraction of citral is of significant interest in the pharmaceutical,

cosmetic, and food industries. This guide provides a comparative analysis of conventional and

green solvent-based extraction methods for citral, supported by experimental data and

detailed protocols.

Data Presentation: A Comparative Overview
The following table summarizes the quantitative data from various studies, offering a direct

comparison of different extraction methods based on key performance indicators such as yield,

citral content, and extraction time.
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Extractio
n Method

Solvent/T
echnolog
y

Plant
Material

Yield (%)
Citral
Content
(%)

Extractio
n Time
(min)

Key
Findings
&
Citations

Convention

al Methods

Hydrodistill

ation (HD)
Water

Lemongras

s
0.43 - 1.38 60 - 83.15 180 - 360

Lower yield

and citral

content

compared

to some

green

methods.

[1][2][3][4]

Steam

Distillation

Water

(Steam)

Lemongras

s

0.76 -

85.14

(distillate)

20.24 - 73 98.21

Yield can

be high

under

optimized

conditions,

but citral

content

may vary.

[5][6]

Solvent

Extraction
Hexane

Freeze-

dried

Lemongras

s Powder

9.20 -

10.60

239.08

mg/mL (at

27°C)

-

Hexane is

effective

for citral

extraction

at lower

temperatur

es.[7][8][9]
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Petroleum

Ether

Freeze-

dried

Lemongras

s Powder

- - -

A non-polar

solvent

used for

extraction.

[7][8][9]

Methanol

Freeze-

dried

Lemongras

s Powder

32.47 -

37.70
- -

Higher

extraction

yield but

may

extract

more polar

impurities.

[7][8][9]

Green

Methods

Supercritic

al CO2

(SC-CO2)

Extraction

Supercritic

al CO2

Lemongras

s
0.65 - 0.7 68 360

Higher

yield than

hydrodistill

ation under

optimal

conditions

(90 bar,

50°C).[1][3]

[10][11]

Microwave-

Assisted

Hydrodistill

ation

(MAHD)

Water
Lemongras

s
1.46

86.48 -

93.28
90

Significantl

y shorter

extraction

time and

higher yield

and citral

content

compared

to HD.[2][4]

[12]
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Solvent-

Free

Microwave

Extraction

(SFME)

None
Lemongras

s
0.6 74 15

Rapid

extraction

with high

citral

content.

[13]

Ultrasound

-Assisted

Extraction

(UAE)

-
Lemongras

s
0.942 - 75

Improves

extraction

efficiency

and yield.

[14][15]

Ionic

Liquids

(ILs)

[C2mim]

[(MeO)

(H)PO2]

Lemon

Myrtle
- - -

Yield up to

2.1 times

higher than

ethanol

extraction.

[16][17]

Experimental Protocols
Conventional Method: Steam Distillation
This method involves the use of steam to volatilize the citral from the plant material.

Materials:

Lemongrass oil

Distilled water

Diethyl ether

Separating funnel

Distillation flask

Steam generation flask
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Condenser

Procedure:

Lemongrass oil and water are placed in a distillation flask.

Steam is generated in a separate flask and passed through the lemongrass oil and water

mixture.

The steam, carrying the volatile citral, passes through a condenser, where it cools and

liquefies.

The resulting mixture of oil and water separates into two layers in a collection vessel.

The top layer, which is the citral-rich oil, is separated from the aqueous layer using a

separating funnel.

Any residual water in the oil layer can be removed by adding a non-polar solvent like diethyl

ether, followed by separation.[5]

Green Method: Supercritical CO2 (SC-CO2) Extraction
This technique utilizes carbon dioxide in its supercritical state, where it exhibits properties of

both a liquid and a gas, to extract citral.

Materials:

Dried and ground lemongrass leaves

Supercritical fluid extraction system

Procedure:

The ground lemongrass leaves are loaded into the extractor vessel of the SC-CO2 system.

Carbon dioxide is pressurized and heated to its supercritical state (e.g., 90 bar and 50°C for

optimal citral extraction).[1][3][10]
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The supercritical CO2 is then passed through the extractor vessel containing the

lemongrass.

The supercritical fluid dissolves the citral from the plant material.

The mixture of supercritical CO2 and extracted citral is then passed into a separator vessel

where the pressure is reduced.

This pressure reduction causes the CO2 to return to its gaseous state, leaving behind the

pure citral extract.

The gaseous CO2 can be recycled and reused in the system.[18]

Green Method: Microwave-Assisted Hydrodistillation
(MAHD)
MAHD is an advanced hydrodistillation technique that uses microwave energy to heat the

water and plant material, leading to a more rapid extraction process.

Materials:

Lemongrass

Water

Microwave extraction apparatus

Procedure:

Lemongrass and water are placed in a distillation vessel connected to a condenser.

The vessel is placed inside a microwave oven.

Microwave irradiation is applied to the mixture, causing the water within the plant material to

heat up and rupture the plant cells, releasing the essential oil.[2]

The steam and volatilized essential oil then pass through the condenser.
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The condensed mixture of water and essential oil is collected, and the oil is separated from

the water.

This method significantly reduces the extraction time compared to conventional

hydrodistillation.[2][12]

Mandatory Visualizations
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Caption: Workflow of Conventional Citral Extraction using Steam Distillation.
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Caption: Workflow of Green Citral Extraction using Supercritical CO2.

Conclusion
The choice of extraction method for citral depends on various factors, including the desired

yield and purity, processing time, and environmental considerations. Conventional methods like

steam and hydrodistillation are well-established but can be time-consuming and may result in

lower yields compared to some green alternatives. Solvent extraction with hexane can be

effective but raises environmental and safety concerns.

Green extraction methods offer significant advantages. Supercritical CO2 extraction provides a

high-purity product with the benefit of a recyclable solvent. Microwave-assisted techniques

dramatically reduce extraction times while often improving yield and citral content. Emerging

green solvents like ionic liquids and deep eutectic solvents show great promise for highly

efficient and selective extractions. For researchers and professionals in drug development, the

adoption of these green technologies can lead to more sustainable and efficient processes for

obtaining high-quality citral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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